Cas no 1782484-64-3 (2-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-one)

• Product Name: 2-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-one
• CAS No: 1782484-64-3
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6540599
• PubChem ID: 82406513
• Update Time: 2025-07-18

2-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-one
• 2-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]ethan-1-one
• 1782484-64-3
• EN300-1747880

• Inchi： 1S/C8H12N2OS/c1-5(2)8-10-4-7(12-8)6(11)3-9/h4-5H,3,9H2,1-2H3
• InChI Key： LPHFFRCALWNVDG-UHFFFAOYSA-N
• SMILES： S1C(C(CN)=O)=CN=C1C(C)C

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-one

Comprehensive Overview of 2-amino-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-one (CAS No. 1782484-64-3)

2-amino-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-one, with the CAS number 1782484-64-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique thiazole ring structure, which is known for its versatility in medicinal chemistry. The presence of an amino group and a ketone functionality makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for thiazole derivatives like 2-amino-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-one has surged due to their role in addressing global health challenges. For instance, the compound's structural similarity to bioactive molecules has made it a candidate for studying neurodegenerative diseases and metabolic disorders. Its CAS number 1782484-64-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound's potential in green chemistry applications aligns with the growing emphasis on sustainable synthetic methods.

The synthesis of 2-amino-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-one involves multi-step organic reactions, often starting from readily available precursors. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound. Its molecular stability under various conditions is another area of active investigation, particularly for industrial-scale production.

From a commercial perspective, CAS 1782484-64-3 is listed by several chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Pricing and availability trends indicate a steady market interest, driven by its utility in high-throughput screening and combinatorial chemistry. The compound's patent landscape is also evolving, with new filings highlighting its use in novel therapeutic formulations. This underscores its potential as a value-added chemical in the life sciences sector.

Looking ahead, 2-amino-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-one is poised to play a pivotal role in advancing precision medicine. Its modular structure allows for facile derivatization, enabling researchers to tailor its properties for specific biological targets. As the scientific community continues to explore its applications, this compound is likely to remain a hot topic in peer-reviewed journals and conferences. For those seeking detailed spectral data or synthetic protocols, reputable sources like SciFinder and Reaxys provide comprehensive datasets.

In summary, 2-amino-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-one (CAS No. 1782484-64-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, make it a compound worth watching in the coming years. Whether you're a synthetic chemist, a pharmacologist, or a materials scientist, understanding this molecule's potential could open doors to innovative solutions for some of today's most pressing challenges.